Cas no 169674-56-0 (7-chloro-6-fluoro-1H-Indole-2-carboxylic acid)

7-Chloro-6-fluoro-1H-indole-2-carboxylic acid is a fluorinated indole derivative with significant utility in pharmaceutical and agrochemical research. Its structural framework, featuring both chloro and fluoro substituents, enhances reactivity and binding affinity, making it a valuable intermediate for the synthesis of bioactive compounds. The carboxylic acid moiety at the 2-position allows for further functionalization, enabling derivatization into amides, esters, or other pharmacophores. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors, antimicrobial agents, and other therapeutic candidates. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.

7-chloro-6-fluoro-1H-Indole-2-carboxylic acid structure

169674-56-0 structure

Product Name:7-chloro-6-fluoro-1H-Indole-2-carboxylic acid

CAS No:169674-56-0

MF:C₉H₅ClFNO₂

MW:213.592904806137

MDL:MFCD22563683

CID:1107492

PubChem ID:18986274

Update Time:2025-05-26

7-chloro-6-fluoro-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-chloro-6-fluoro-1H-Indole-2-carboxylic acid
- DB-156640
- 7-chloro-6-fluoro-indole-2-carboxylic acid
- 1H-Indole-2-carboxylic acid, 7-chloro-6-fluoro-
- 169674-56-0
- CS-0434064
- SCHEMBL8959651
- DTXSID201254989
- NJFIQCOFOZNSSU-UHFFFAOYSA-N
- MDL： MFCD22563683
- Inchi： 1S/C9H5ClFNO2/c10-7-5(11)2-1-4-3-6(9(13)14)12-8(4)7/h1-3,12H,(H,13,14)
- InChI Key： NJFIQCOFOZNSSU-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC2C=C(C(=O)O)NC=21)F

Computed Properties

Exact Mass: 212.9992843g/mol
Monoisotopic Mass: 212.9992843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 53.1Å²

7-chloro-6-fluoro-1H-Indole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C200980-250mg	7-Chloro-6-fluoro-1H-indole-2-carboxylic acid	169674-56-0		250mg	$ 525.00	2022-04-01
TRC	C200980-500mg	7-Chloro-6-fluoro-1H-indole-2-carboxylic acid	169674-56-0		500mg	$ 870.00	2022-04-01
Matrix Scientific	220481-1g	7-Chloro-6-fluoro-1H-indole-2-carboxylic acid, 95% min	169674-56-0	95%	1g	$479.00	2023-09-09
Matrix Scientific	220481-5g	7-Chloro-6-fluoro-1H-indole-2-carboxylic acid, 95% min	169674-56-0	95%	5g	$1680.00	2023-09-09

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 7-chloro-6-fluoro-1H-Indole-2-carboxylic acid

Research Brief on 7-Chloro-6-fluoro-1H-Indole-2-carboxylic Acid (CAS: 169674-56-0): Recent Advances and Applications

7-Chloro-6-fluoro-1H-Indole-2-carboxylic acid (CAS: 169674-56-0) is a fluorinated indole derivative that has garnered significant attention in the field of medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the design of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic routes, biological activities, and emerging therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 7-chloro-6-fluoro-1H-Indole-2-carboxylic acid as a building block for novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The structural flexibility of the indole core allowed for modifications that enhanced binding affinity and selectivity, paving the way for next-generation targeted therapies.

Another notable application of 7-chloro-6-fluoro-1H-Indole-2-carboxylic acid was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it served as a precursor for the synthesis of antimicrobial agents. The study revealed that halogenated indole derivatives, including this compound, displayed broad-spectrum activity against Gram-positive bacteria, such as Staphylococcus aureus, with minimal cytotoxicity to human cells. This finding underscores its potential in addressing antibiotic resistance, a critical global health challenge.

From a synthetic perspective, recent advancements in green chemistry have enabled more efficient and sustainable production of 7-chloro-6-fluoro-1H-Indole-2-carboxylic acid. A 2023 Organic Process Research & Development paper detailed a catalytic method using palladium nanoparticles, which reduced reaction times and improved yields compared to traditional approaches. Such innovations are crucial for scaling up production while minimizing environmental impact.

In conclusion, 7-chloro-6-fluoro-1H-Indole-2-carboxylic acid (CAS: 169674-56-0) continues to be a valuable scaffold in medicinal chemistry, with recent research highlighting its utility in oncology, infectious disease, and synthetic methodology. Future studies may further explore its pharmacokinetic properties and in vivo efficacy to accelerate its transition from bench to bedside.